Cas no 2350149-56-1 ((2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid)

(2S)-2-{(tert-Butoxy)carbonylamino}-3-[5-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid is a chiral amino acid derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a trifluoromethyl-substituted pyrazole moiety. This compound is valuable in peptide synthesis and medicinal chemistry due to its stereochemical purity and functional group versatility. The Boc group ensures selective deprotection under mild acidic conditions, while the electron-withdrawing trifluoromethyl group enhances stability and modulates reactivity. Its structural features make it suitable for designing bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. The compound’s well-defined chirality and compatibility with solid-phase synthesis further support its utility in precision chemical applications.
(2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid structure
2350149-56-1 structure
Product Name:(2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid
CAS No:2350149-56-1
MF:C12H16F3N3O4
MW:323.268353462219
CID:5637735
PubChem ID:165910003
Update Time:2025-05-21

(2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[5-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
    • EN300-28258221
    • 2350149-56-1
    • (2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid
    • Inchi: 1S/C12H16F3N3O4/c1-11(2,3)22-10(21)17-7(9(19)20)4-6-5-16-18-8(6)12(13,14)15/h5,7H,4H2,1-3H3,(H,16,18)(H,17,21)(H,19,20)/t7-/m0/s1
    • InChI Key: CFCDOTYDZHWQGB-ZETCQYMHSA-N
    • SMILES: FC(C1=C(C=NN1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

  • Exact Mass: 323.10929049g/mol
  • Monoisotopic Mass: 323.10929049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 104Ų

(2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28258221-1g
(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[5-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
2350149-56-1
1g
$0.0 2023-09-09
Enamine
EN300-28258221-1.0g
(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[5-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
2350149-56-1 95.0%
1.0g
$0.0 2025-03-19

Additional information on (2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid

Introduction to (2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic Acid (CAS No. 2350149-56-1)

(2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid (CAS No. 2350149-56-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a chiral amino acid derivative with a unique structure that includes a tert-butoxycarbonyl (Boc) protecting group and a trifluoromethyl-substituted pyrazole moiety. The combination of these functional groups endows the molecule with a range of potential biological activities and therapeutic applications.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to protect the amino functionality during multi-step reactions. This group can be readily removed under mild acidic conditions, making it an ideal choice for the synthesis of complex peptides and proteins. The presence of the Boc group in (2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid allows for controlled deprotection, which is crucial for the preparation of active pharmaceutical ingredients (APIs).

The trifluoromethyl substituent on the pyrazole ring is another key feature of this compound. Trifluoromethyl groups are known to enhance the lipophilicity and metabolic stability of molecules, which can improve their pharmacokinetic properties. In addition, the trifluoromethyl group can influence the electronic properties of the molecule, potentially modulating its interactions with biological targets. Recent studies have shown that compounds containing trifluoromethyl groups exhibit enhanced potency and selectivity in various biological assays.

The pyrazole ring is a versatile heterocyclic scaffold that has been extensively explored in drug discovery. Pyrazoles are known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of substituents on the pyrazole ring in (2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid suggests that it may have unique interactions with biological targets, making it a promising candidate for further investigation.

In terms of its potential therapeutic applications, (2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid has been studied for its ability to modulate various biological pathways. For example, recent research has focused on its potential as an inhibitor of specific enzymes involved in disease processes. Enzyme inhibitors are a crucial class of drugs used to treat conditions such as cancer, neurodegenerative diseases, and metabolic disorders. The chiral nature of this compound adds another layer of complexity and potential for optimizing its therapeutic effects.

The synthesis of (2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid typically involves several steps, including the formation of the pyrazole ring, introduction of the trifluoromethyl group, and attachment of the Boc-protected amino acid moiety. Advanced synthetic methods and catalysts have been developed to improve the efficiency and yield of these reactions. The chiral purity of the final product is critical for its biological activity and safety profile.

Preclinical studies have shown that (2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid exhibits promising pharmacological properties. In vitro assays have demonstrated its ability to inhibit specific enzymes with high selectivity and potency. Additionally, animal models have provided valuable insights into its pharmacokinetic behavior and safety profile. These studies suggest that this compound has potential as a lead candidate for further drug development.

However, like many compounds in early stages of drug discovery, further research is needed to fully understand the mechanisms of action and potential side effects of (2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid. Ongoing clinical trials will be essential to evaluate its efficacy and safety in human subjects. The multidisciplinary approach involving chemists, biologists, and clinicians will be crucial in advancing this compound from bench to bedside.

In conclusion, (2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid (CAS No. 2350149-56-1) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd